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Compound of Interest

Compound Name: Caboxine A

Cat. No.: B568819

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Caboxine A, an alkaloid with the CAS number 53851-13-1, presents a significant gap in the
current scientific literature. Despite its availability from commercial suppliers and its
classification as a natural product isolated from Catharanthus roseus, detailed technical
information regarding its biological activity, mechanism of action, and specific signaling
pathways remains largely unpublished. This guide synthesizes the currently available data on
Caboxine A and provides a broader context based on the well-documented activities of other
alkaloids from the same plant species. While quantitative experimental data and detailed
protocols for Caboxine A are not available, this document serves to consolidate existing
knowledge and highlight areas for future research.

Chemical and Physical Properties

A summary of the known chemical and physical properties of Caboxine A is presented in Table
1. This information is primarily sourced from chemical supplier databases.
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Property Value Source

CAS Number 53851-13-1 N/A

Molecular Formula C22H26N205 N/A

Molecular Weight 398.46 g/mol N/A
methyl
(1S,4aS,5aS,6S,10aS)-6'-
methoxy-1-methyl-2'-

IUPAC Name oxospiro[1,4a,5,5a,7,8,10,10a- N/A
octahydropyrano([3,4-
flindolizine-6,3'-1H-indole]-4-
carboxylate
3-epi-Isocaboxine A, 3-epi-

Vineridine, Methyl

Synonyms (70,190,200)-11-methoxy-19- N/A
methyl-2-oxoformosanan-16-
carboxylate

Classification Alkaloid N/A

Appearance Solid (details not specified) N/A

Solubility Not specified N/A

Melting Point Not specified N/A

Source and Isolation

Caboxine A is reported to be isolated from Catharanthus roseus (L.) G. Don, commonly known

as the Madagascar periwinkle. This plant is a well-known source of a diverse range of

terpenoid indole alkaloids, many of which possess significant pharmacological activities.

While a specific protocol for the isolation of Caboxine A has not been found in the reviewed

literature, a general workflow for the extraction and isolation of alkaloids from Catharanthus

roseus is presented below. This is a representative methodology and would require

optimization for the specific isolation of Caboxine A.
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Caption: Generalized workflow for the isolation of alkaloids from Catharanthus roseus.

Biological Activity and Mechanism of Action: A
Knowledge Gap

A comprehensive search of scientific databases and literature has revealed a significant lack of
specific information regarding the biological activity and mechanism of action of Caboxine A.
While some commercial suppliers allude to its potential in modulating cellular signaling
pathways related to inflammation and proliferation, no primary research articles have been
identified that substantiate these claims with experimental data.

Therefore, it is not possible to provide a detailed account of the signaling pathways affected by
Caboxine A, nor to present any quantitative data from biological assays.

Insights from Related Alkaloids in Catharanthus
roseus

To provide a contextual framework for potential research directions, it is informative to consider
the well-established biological activities of other alkaloids isolated from Catharanthus roseus.
The plant is renowned for producing over 130 terpenoid indole alkaloids, including the clinically
important anticancer agents vinblastine and vincristine.

The primary mechanism of action for vinblastine and vincristine is their interaction with tubulin,
a key protein in the formation of microtubules. By inhibiting microtubule polymerization, these
alkaloids disrupt the mitotic spindle, leading to cell cycle arrest in the metaphase and
subsequent apoptosis. This antimitotic activity is the basis for their use in chemotherapy.

The general signaling pathway for Vinca alkaloid-induced apoptosis is depicted below. It is
crucial to emphasize that this pathway describes the action of other alkaloids from
Catharanthus roseus and has not been demonstrated for Caboxine A.

Caption: Simplified signaling pathway for the antimitotic activity of Vinca alkaloids.

Other alkaloids from Catharanthus roseus have been reported to exhibit a range of biological
activities, including:
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» Antihypertensive effects: Ajmalicine and serpentine are known to have blood pressure-
lowering properties.

» Antimicrobial activity: Various extracts and isolated compounds have demonstrated activity
against a range of bacteria and fungi.

» Antioxidant properties: Some alkaloids have shown the ability to scavenge free radicals.

Future Research Directions

The lack of published data on Caboxine A highlights a clear opportunity for further research.
Key areas for investigation include:

« |solation and Structural Confirmation: A robust and reproducible protocol for the isolation of
Caboxine A from Catharanthus roseus should be established, and its structure
unequivocally confirmed using modern spectroscopic techniques.

 In Vitro Biological Screening: Caboxine A should be screened against a panel of cancer cell
lines to determine its antiproliferative activity. Additionally, its anti-inflammatory potential
could be assessed using assays for key inflammatory mediators (e.g., cytokines, nitric
oxide).

o Mechanism of Action Studies: Should biological activity be confirmed, detailed studies to
elucidate the mechanism of action are warranted. This could involve investigating its effects
on cell cycle progression, apoptosis induction, and key signaling pathways (e.g., MAPK, NF-
KB, PI3K/Akt).

o Target Identification: Advanced techniques such as affinity chromatography, proteomics, and
computational modeling could be employed to identify the specific molecular target(s) of
Caboxine A.

Conclusion

Caboxine A (CAS No. 53851-13-1) is an alkaloid from Catharanthus roseus for which there is
a notable absence of detailed technical and biological data in the public domain. While its
chemical identity is established, its pharmacological properties and mechanism of action
remain to be elucidated. The well-documented therapeutic potential of other alkaloids from the
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same plant suggests that Caboxine A may possess interesting biological activities. This guide
serves to summarize the limited available information and to strongly encourage further
research to unlock the potential of this natural product for the benefit of researchers, scientists,
and drug development professionals.

 To cite this document: BenchChem. [Caboxine A (CAS No. 53851-13-1): An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568819#caboxine-a-cas-number-53851-13-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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